N'-(2-nitrobenzylidene)-1-adamantanecarbohydrazide

• IUPAC Name: N-[(E)-(2-nitrophenyl)methylideneamino]adamantane-1-carboxamide
• InChI: InChI=1S/C18H21N3O3/c22-17(18-8-12-5-13(9-18)7-14(6-12)10-18)20-19-11-15-3-1-2-4-16(15)21(23)24/h1-4,11-14H,5-10H2,(H,20,22)/b19-11+
• InChI Key: FXPXWCLUBUTCKA-YBFXNURJSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NN=CC4=CC=CC=C4[N+](=O)[O-]
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)N/N=C/C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N-(2-nitrobenzylidene)-1-adamantanecarbohydrazide (NBAC) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NBAC is a hydrazide derivative of adamantane, which is a polycyclic hydrocarbon with a unique cage-like structure. The synthesis of NBAC involves the reaction of 2-nitrobenzaldehyde with 1-adamantanecarbohydrazide in the presence of a suitable catalyst. The resulting compound has shown promising results in various scientific studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of N'-(2-nitrobenzylidene)-1-adamantanecarbohydrazide involves the formation of a Schiff base intermediate, which is then reduced to form the final product. The unique properties of this compound, such as its ability to release the drug in a controlled manner, make it an ideal candidate for drug delivery systems. The mechanism of action of this compound in bioimaging and sensing applications involves its ability to act as a fluorescent probe for detecting biological molecules and analytes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various scientific studies. This compound has been shown to have low toxicity and is biocompatible, making it an ideal candidate for biomedical applications. This compound has also been shown to have antioxidant properties, which can help in reducing oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(2-nitrobenzylidene)-1-adamantanecarbohydrazide in lab experiments include its high yield, low toxicity, and biocompatibility. The limitations of using this compound in lab experiments include the need for a suitable catalyst for the synthesis, and the requirement for specialized equipment for bioimaging and sensing applications.

Future Directions

There are several future directions for research on N'-(2-nitrobenzylidene)-1-adamantanecarbohydrazide. One of the potential applications of this compound is in the development of targeted drug delivery systems for cancer treatment. This compound can also be used in the development of biosensors for the detection of various analytes. The use of this compound in bioimaging studies can also be further explored to develop new imaging techniques. Additionally, the synthesis of this compound can be optimized to obtain a higher yield of the product with minimum side reactions.
In conclusion, N-(2-nitrobenzylidene)-1-adamantanecarbohydrazide is a chemical compound that has shown potential applications in various scientific fields. The synthesis of this compound involves the reaction of 2-nitrobenzaldehyde with 1-adamantanecarbohydrazide in the presence of a suitable catalyst. This compound has shown promising results in drug delivery, bioimaging, and sensing applications. The mechanism of action of this compound involves the formation of a Schiff base intermediate, which is then reduced to form the final product. The biochemical and physiological effects of this compound have been studied, and it has been shown to have low toxicity and biocompatibility. The future directions for research on this compound include the development of targeted drug delivery systems, biosensors, and new imaging techniques.

Synthesis Methods

The synthesis of N'-(2-nitrobenzylidene)-1-adamantanecarbohydrazide involves the reaction of 2-nitrobenzaldehyde with 1-adamantanecarbohydrazide in the presence of a suitable catalyst. The reaction takes place under mild conditions, and the yield of the product is high. The reaction mechanism involves the formation of a Schiff base intermediate, which is then reduced to form the final product. The synthesis of this compound has been optimized to obtain a high yield of the product with minimum side reactions.

Scientific Research Applications

N'-(2-nitrobenzylidene)-1-adamantanecarbohydrazide has shown potential applications in various scientific fields such as drug delivery, bioimaging, and sensing. The unique properties of this compound make it an ideal candidate for drug delivery systems, as it can release the drug in a controlled manner. This compound has also been used in bioimaging studies, where it acts as a fluorescent probe for detecting biological molecules. The use of this compound in sensing applications has also been explored, where it can detect various analytes such as metal ions and amino acids.